[MoCl4Py2]

• Molecular Formula: C10H10Cl4MoN2
• Molecular Weight: 396 g/mol
• IUPAC Name: pyridine;tetrachloromolybdenum
• InChI: InChI=1S/2C5H5N.4ClH.Mo/c2*1-2-4-6-5-3-1;;;;;/h2*1-5H;4*1H;/q;;;;;;+4/p-4
• InChI Key: IXMZHCWKRBEVLI-UHFFFAOYSA-J
• Canonical SMILES: C1=CC=NC=C1.C1=CC=NC=C1.Cl[Mo](Cl)(Cl)Cl

Description

[Molybdenum(IV) tetrachloride dipyridine ([MoCl4Py2])] is a coordination complex where a molybdenum(IV) center is coordinated by four chloride ligands and two pyridine (C5H5N) molecules. The octahedral geometry arises from the six-coordinate Mo(IV) center, with chloride and pyridine ligands occupying equatorial and axial positions, respectively. This compound is typically synthesized by reacting molybdenum pentachloride (MoCl5) with pyridine in an inert solvent like dichloromethane or toluene under controlled conditions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

[WCl4Py2] (Tungsten(IV) tetrachloride dipyridine)

• Metal Center : Tungsten (W) vs. Molybdenum (Mo).
• Oxidation State : W(IV) vs. Mo(IV); W has a larger atomic radius (≈1.41 Å vs. 1.36 Å for Mo), influencing bond lengths and stability.
• Thermal Stability : Higher decomposition temperature (~260°C) due to stronger W–Cl bonds .
• Reactivity : Less redox-active than [MoCl4Py2] due to tungsten’s lower electronegativity.

[CrCl3Py3] (Chromium(III) trichloride tripyridine)

• Metal Center : Chromium (Cr) vs. Mo.
• Oxidation State : Cr(III) vs. Mo(IV); Cr’s d³ configuration results in distinct electronic spectra.
• Geometry : Trigonal bipyramidal vs. octahedral.
• Applications : Primarily used in organic synthesis as a Lewis acid catalyst, unlike [MoCl4Py2], which is redox-active .

Functional Analogs

[MoO2Cl2Py2] (Molybdenum(VI) dichloride dioxide dipyridine)

• Oxidation State : Mo(VI) vs. Mo(IV).
• Reactivity : Stronger oxidizing agent due to higher oxidation state; used in epoxidation reactions.
• Stability : More hygroscopic than [MoCl4Py2] .

[ReCl4Py2] (Rhenium(IV) tetrachloride dipyridine)

• Metal Center : Rhenium (Re) vs. Mo.
• Applications: Used in radiopharmaceuticals; [MoCl4Py2] lacks this niche due to Mo’s non-radioactive isotopes.

Comparative Data Table

Compound	Metal	Oxidation State	Geometry	Melting Point (°C)	Key Applications	Stability in Air
[MoCl4Py2]	Mo	+4	Octahedral	220–225 (dec.)	Catalysis, polymer synthesis	Moderate (sensitive to O2)
[WCl4Py2]	W	+4	Octahedral	240–260 (dec.)	High-temp catalysis	High
[CrCl3Py3]	Cr	+3	Trigonal	180–190	Lewis acid catalysis	Low (hydrolyzes)
[MoO2Cl2Py2]	Mo	+6	Octahedral	200–210 (dec.)	Epoxidation reactions	Low (hygroscopic)

Research Findings and Trends

Catalytic Efficiency : [MoCl4Py2] outperforms [CrCl3Py3] in redox-driven reactions (e.g., alkene metathesis) due to Mo(IV)’s accessible redox states .

Thermal Resilience : [WCl4Py2]’s superior thermal stability makes it preferable for high-temperature industrial processes, though its cost is prohibitive .

Ligand Effects : Pyridine ligands in [MoCl4Py2] enhance solubility in organic media compared to analogous ammonia-based complexes (e.g., [MoCl4(NH3)2]), which are water-sensitive .

Critical Analysis of Contradictions

• Stability vs. Reactivity : While [WCl4Py2] is more stable, its lower reactivity limits its utility in dynamic catalytic systems compared to [MoCl4Py2] .
• Oxidation State Trade-offs : Higher oxidation states (e.g., Mo(VI) in [MoO2Cl2Py2]) increase oxidative capacity but reduce stability, highlighting a design compromise .